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Compound of Interest

PDGFR Tyrosine Kinase Inhibitor
i

cat. No.: B1676080

Compound Name:

Essential Safety and Handling Guide for PDGFR
Tyrosine Kinase Inhibitor Il

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical information for handling PDGFR Tyrosine
Kinase Inhibitor Ill in a laboratory setting. Researchers, scientists, and drug development
professionals should adhere to these guidelines to ensure personal safety and proper
management of this potent compound.

Compound Identification and Properties

Property Value

CAS Number 205254-94-0
Molecular Formula C27H27N504
Molecular Weight 485.5 g/mol
Appearance Solid

Sparingly soluble in DMSO (1-10 mg/ml) and

Solubilit
Y slightly soluble in Ethanol (0.1-1 mg/ml).[1]

Storage Store at -20°C for long-term stability.
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Hazard Identification and Safety Precautions

PDGFR Tyrosine Kinase Inhibitor Ill is a potent, biologically active compound that should be
handled with care. While a specific, publicly available Safety Data Sheet (SDS) with
comprehensive toxicological data is not readily available, the product information from suppliers
explicitly states that the material should be considered hazardous.[2][3][4][5][6] General
hazards associated with potent small molecule inhibitors include potential toxicity if ingested,
inhaled, or absorbed through the skin.

Precautionary Statements:

e Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[2][3][4][5][6]

e Wash hands and any exposed skin thoroughly after handling.[2][3][4][5][6]

e Use only in a well-ventilated area, preferably within a certified chemical fume hood.

o Wear appropriate personal protective equipment (PPE) as outlined below.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling this compound. The required
level of PPE depends on the specific laboratory activity being performed.
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. Recommended Personal Protective
Laboratory Activity Eaqui -
quipmen

- Respirator: NIOSH-approved N95 or higher-
rated respirator.- Gloves: Double-gloving with
o ) ) ) nitrile gloves.- Eye Protection: Chemical splash
Weighing and Aliquoting (Solid Form) ] ]
goggles.- Lab Coat: Disposable or dedicated lab
coat.- Ventilation: Certified chemical fume hood

or powder containment hood.

- Gloves: Double-gloving with nitrile gloves.- Eye
] ) ) Protection: Chemical splash goggles or a face
Solution Preparation and Handling )
shield.- Lab Coat: Standard laboratory coat.-

Ventilation: Certified chemical fume hood.

- Gloves: Nitrile gloves.- Eye Protection: Safety
. glasses with side shields.- Lab Coat: Standard
Cell Culture and In Vitro Assays )
laboratory coat.- Containment: Class Il

biological safety cabinet.

Operational Plan: Step-by-Step Handling
Procedures

A clear and concise operational plan is essential for the safe management of PDGFR Tyrosine
Kinase Inhibitor Il within the laboratory.

4.1. Designated Area

o All work with this compound should be conducted in a designated and clearly marked area
within the laboratory.

4.2. Weighing and Aliquoting (Solid Form)

o Preparation: Before starting, ensure the chemical fume hood is functioning correctly. Gather
all necessary equipment, including dedicated spatulas and weighing containers.

o PPE: Don the appropriate PPE for handling solid compounds (respirator, double gloves,
goggles, lab coat).
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e Weighing: Carefully weigh the desired amount of the solid compound within the fume hood.
Avoid generating dust.

 Aliquoting: If necessary, aliquot the compound into separate, clearly labeled, and sealed
containers.

o Clean-up: Decontaminate all surfaces and equipment used. Dispose of any contaminated
disposable materials as hazardous waste.

4.3. Solution Preparation

e Solvent Addition: In a chemical fume hood, add the desired solvent (e.g., DMSO) to the vial
containing the solid compound.

» Dissolving: Cap the vial securely and mix gently until the solid is fully dissolved. Sonication
may be required.

 Dilution: If further dilutions are necessary, perform these within the fume hood.

o Storage: Store the stock solution in a clearly labeled, sealed container at the recommended
temperature (-20°C).

4.4. Spills and Emergency Procedures
e Minor Spills:
o Alert others in the area.
o Wearing appropriate PPE, cover the spill with an absorbent material.

o Carefully collect the absorbed material and place it in a sealed container for hazardous
waste disposal.

o Clean the spill area with an appropriate decontaminating solution.
o Major Spills:

o Evacuate the area immediately.
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o Alert your institution's environmental health and safety (EHS) office.

o Prevent re-entry until the area is deemed safe.

» Personal Exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and
water. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.

o Inhalation: Move to fresh air.
o Ingestion: Do not induce vomiting.

o In all cases of personal exposure, seek immediate medical attention and provide the
medical personnel with information about the compound.

Disposal Plan

All waste contaminated with PDGFR Tyrosine Kinase Inhibitor Ill must be treated as
hazardous waste.

» Solid Waste: Collect all contaminated disposable items (e.g., gloves, pipette tips, weigh
boats, paper towels) in a dedicated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Collect all liquid waste containing the compound in a sealed, leak-proof, and
clearly labeled hazardous waste container. Do not pour down the drain.

o Disposal: Dispose of all hazardous waste through your institution's EHS office, following all
local, state, and federal regulations.

Visualized Workflows

The following diagrams illustrate the key procedural workflows for handling PDGFR Tyrosine
Kinase Inhibitor IlI.
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Safe Handling Workflow for Solid PDGFR Tyrosine Kinase Inhibitor 11l

Preparation

Designate Work Area

:

Gather Materials & Equipment

:

Don Appropriate PPE

Handling in{Fume Hood

Weigh Solid Compound

:

Prepare Stock Solution

:

Aliquot as Needed

Post-Handling

Decontaminate Surfaces & Equipment

:

Dispose of Waste

:

Remove PPE

:

Wash Hands Thoroughly
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Personal Protective Equipment (PPE) Decision Logic

Respirator (N95+)

Double Nitrile Gloves
Chemical Splash Goggles
Disposable Lab Coat

Double Nitrile Gloves
Chemical Splash Goggles
Standard Lab Coat

Nitrile Gloves
Safety Glasses Work in Fume Hood
Standard Lab Coat

Work in BSC

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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